2-[(E)-Butyldiazenyl]propan-2-ol

• CAS No.: 57910-27-7
• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-(butyldiazenyl)propan-2-ol
• InChI: InChI=1S/C7H16N2O/c1-4-5-6-8-9-7(2,3)10/h10H,4-6H2,1-3H3
• InChI Key: IXWJWLKRUFGDSS-UHFFFAOYSA-N
• Canonical SMILES: CCCCN=NC(C)(C)O

Description

2-[(E)-Butyldiazenyl]propan-2-ol is an azo compound characterized by a propan-2-ol backbone substituted with a butyldiazenyl group in the E (trans) configuration. Azo compounds like this are often studied for their reactivity in radical-initiated processes, thermal decomposition, and applications in polymer chemistry.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s reactivity and stability can be contextualized by comparing it to organometallic analogs and other azo derivatives. Below is a detailed analysis based on available research:

Organometallic Analogs

The evidence highlights organotin and organolead compounds with propan-2-ol backbones, such as 3-chloro-1-(triphenylplumbyl)propan-2-ol and triphenyltin analogs. Key differences include:

Property	2-[(E)-Butyldiazenyl]propan-2-ol	3-Chloro-1-(triphenylplumbyl)propan-2-ol	Triphenyltin Analog
Reactivity in Acid	Likely stable (azo group)	Rapid elimination (1–2 hr) to form alkene	Similar elimination
Reaction Products	Potential radical decomposition	2-(Triphenylplumbyl)propan-2-ol + HCl → alkene (95–100%)	Alkene + triphenyltin salt (90–93%)
Stability in Solvents	Unreported	Stable in crystalline form; decomposes in aqueous acidic methanol	Decomposes in aqueous acetic acid

• Mechanistic Insight: Unlike organometallic compounds, which undergo acid-catalyzed elimination (via β-hydrogen abstraction), azo compounds like 2-[(E)-Butyldiazenyl]propan-2-ol are more likely to decompose thermally or photolytically, generating nitrogen gas and radicals.

Comparison with Other Azo Compounds

While direct data on 2-[(E)-Butyldiazenyl]propan-2-ol is sparse, general trends for azo compounds can be inferred:

• Thermal Stability : Longer alkyl chains (e.g., butyl) typically increase thermal stability compared to methyl or ethyl analogs.
• Radical Generation : The E configuration may slow decomposition kinetics compared to Z isomers due to steric hindrance.

Research Findings and Key Contrasts

Reactivity in Acidic Media

• Organometallic Compounds: Quantitative elimination occurs in methanol-perchloric acid, producing alkenes and metal salts .
• Azo Compounds: No evidence of acid-catalyzed elimination; instead, decomposition is driven by radical pathways.

Stability in Protic Solvents

• Organometallic Analogs: Decompose rapidly in aqueous acidic solutions (e.g., 90–93% yield of triphenyltin salt in acetic acid ).
• 2-[(E)-Butyldiazenyl]propan-2-ol : Expected to remain stable in protic solvents unless exposed to heat or light.

Critical Analysis of Contradictions

• The evidence focuses on organometallic elimination, which is mechanistically distinct from azo compound behavior. This creates a gap in direct comparability.
• Stability claims for organometallic compounds in crystalline vs.